Tetradecane-7,8-dione
Overview
Description
Tetradecane-7,8-dione, also known as 7,8-Tetradecanedione, is a chemical compound with the molecular formula C14H26O2 . It has a molecular weight of 226.35 .
Molecular Structure Analysis
The molecular structure of Tetradecane-7,8-dione consists of 14 carbon atoms, 26 hydrogen atoms, and 2 oxygen atoms . The average mass is 226.355 Da and the monoisotopic mass is 226.193283 Da .Physical And Chemical Properties Analysis
Tetradecane-7,8-dione has a melting point of 38-39 °C and a predicted boiling point of 291.5±9.0 °C. The predicted density is 0.891±0.06 g/cm3 .Scientific Research Applications
Preparation and Reaction Studies
- Synthesis Techniques : Tetradecane-7,8-dione derivatives have been studied for their synthesis methods. For instance, Tricyclo[4.4.4.0]tetradecane-2,7-dione was made by reductive alkylation, showcasing the potential for creating complex organic structures (Alder et al., 1984).
- Reagent for Iodination : Derivatives like 2,4,6,8-Tetraiodo-2,4,6,8-tetraazabicyclo[3.3.0]octane-3,7-dione have been used as reagents for the iodination of aromatic compounds, indicating their usefulness in organic chemistry (Chaikovski et al., 2001).
Chemical Structure and Properties
- Crystal Structure Analysis : Studies have been conducted to understand the crystal structures of Tetradecane-7,8-dione derivatives, such as the analysis of 1,6,9,13-Tetraoxadispiro[4.2.4.2]tetradecane-2,10-dione, which provides insights into molecular configurations and interactions (Ju Yong & C. Tse, 1988).
- Conformational Equilibria : Investigations into the conformational equilibria of Tetradecane-7,8-dione derivatives, such as diastereoisomeric diols, contribute to our understanding of molecular dynamics and stability (Alder et al., 1984).
Applications in Organic Electronics
- Organic Electronics : Some derivatives, like 7,8,15,16-tetraazaterrylene, synthesized from phenalene-1,3-dione, have potential applications in organic electronics. The structural analysis of these compounds can guide the development of new materials for electronic devices (Fan et al., 2012).
Liquid Crystal Research
- Liquid Crystals : Certain derivatives, like dispiro[5.1.5.1]tetradecane-7,14-dions, have been studied for their potential in thermotropic liquid crystals. Understanding their phase transfer temperatures and liquid crystal phases can contribute to advanced material sciences (Calaminus et al., 1986).
Corrosion Inhibition
- Corrosion Inhibition : Compounds like 1,4,8,11-tetraazacyclotetradecane-5,7-dione have been examined as corrosion inhibitors for metals, an application critical in industrial processes (Tecuapa-Flores et al., 2019).
properties
IUPAC Name |
tetradecane-7,8-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26O2/c1-3-5-7-9-11-13(15)14(16)12-10-8-6-4-2/h3-12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSKKAJLPNIHYRI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(=O)C(=O)CCCCCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20285231 |
Source
|
| Record name | tetradecane-7,8-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20285231 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6305-47-1 |
Source
|
| Record name | 7,8-Tetradecanedione | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=41139 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | tetradecane-7,8-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20285231 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Spiro[4.5]decan-7-one](/img/structure/B3055024.png)
![4-amino-1-[(1S,2R,3S,4S)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidin-2-one](/img/structure/B3055030.png)
![2-[Benzyl(butyl)amino]-1-(4-chlorophenyl)ethanol](/img/structure/B3055043.png)
